7-Nitroindoline-5-acetic acid methyl ester

• Molecular Formula: C11H12N2O4
• Molecular Weight: 236.22 g/mol
• IUPAC Name: methyl 2-(7-nitro-2,3-dihydro-1H-indol-5-yl)acetate
• InChI: InChI=1S/C11H12N2O4/c1-17-10(14)6-7-4-8-2-3-12-11(8)9(5-7)13(15)16/h4-5,12H,2-3,6H2,1H3
• InChI Key: WUOXVQJLRXINAJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1=CC2=C(C(=C1)[N+](=O)[O-])NCC2

Description

7-Nitroindoline-5-acetic acid methyl ester is a useful research compound. Its molecular formula is C11H12N2O4 and its molecular weight is 236.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 16 (417 mg, 1.5 mmol) in a mixture of methanol (25 mL), water (5 mL) and conc. HCl (2.5 mL) was heated under reflux for 4 h. The solution was diluted with water (7 mL) and extracted with EtOAc. The combined organic phases were washed with brine, dried and evaporated to give a viscous oil. Trituration with ether and recrystallization (Et2O-hexanes) afforded 12 as red microcrystals (255 mg, 72%), mp 113-115° C.; UV: λmax (EtOH)/nm 246 (ε/M−1cm−1 16 600), 431 (5600); λmax [EtOH-25 mM Na phosphate, pH 7.0 (1:40)]/nm 238 (ε/M−1cm−1 16 400), 289 (6060), 450 (5060); IR: νmax/cm−1 3420, 3380, 1740, 1645, 1600, 1520; 1H NMR: δH (90 MHz) 7.64 (br s, 1H), 7.16 (br s, 1H), 6.71 (br s, 1H), 3.87 (t, J=8.3 Hz, 2H), 3.69 (s, 3H), 3.51 (s, 2H) and 3.15 (t, J=8.3 Hz, 2H). Anal. Calcd for C11H12N2O4: C, 55.93; H, 5.12; N, 11.85. Found: C, 55.74; H, 5.07; N, 11.68.